Cas no 21402-19-7 (3-Methyl-4-phenylthiazoline-2-thione)

• Product Name: 3-Methyl-4-phenylthiazoline-2-thione
• CAS No: 21402-19-7
• MF: C₁₀H₉NS₂
• MW: 207.31515955925
• CID: 249679
• PubChem ID: 87572424
• Update Time: 2025-04-19

3-Methyl-4-phenylthiazoline-2-thione Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione,3-methyl-4-phenyl-
• 3-Methyl-4-phenylthiazoline-2-thione
• 3-methyl-4-phenyl-1,3-thiazole-2-thione
• 3-methyl-4-phenyl-2(3H)-Thiazolethione
• 3-Methyl-4-phenyl-3H-thiazol-2-thion
• 3-methyl-4-phenyl-3H-thiazole-2-thione
• 3-Methyl-4-phenyl-4-thiazoline-2-thione
• M0355
• methyl-4-phenylthiazoline-2-thione
• CS-0449902
• FT-0711197
• 3-methyl-4-phenyl-2,3-dihydro-1,3-thiazole-2-thione
• DTXSID80334173
• 3-Methyl-4-phenylthiazole-2(3H)-thione
• WAA40219
• MFCD00059731
• T72077
• 21402-19-7
• 3-Methyl-4-phenyl-1,3-thiazole-2(3H)-thione
• 3-methyl-4-phenyl-1, 3-thiazole-2-thione
• YGZDFPNBMUHUON-UHFFFAOYSA-N
• DA-23351

• MDL： MFCD00059731
• Inchi： 1S/C10H9NS2/c1-11-9(7-13-10(11)12)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： YGZDFPNBMUHUON-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(=C1)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 207.01800
• Monoisotopic Mass: 207.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 60.6A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.3±0.1 g/cm3
• Melting Point: 127.0 to 132.0 deg-C
• Boiling Point: 331.7±45.0 °C at 760 mmHg
• Flash Point: 154.4±28.7 °C
• Refractive Index: 1.723
• PSA: 65.26000
• LogP: 3.48310
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Methyl-4-phenylthiazoline-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone